Cas no 1554426-38-8 (5-Bromo-2-methylpyrimidine-4,6-diamine)

• Product Name: 5-Bromo-2-methylpyrimidine-4,6-diamine
• CAS No: 1554426-38-8
• MF: C₅H₇BrN₄
• MW: 203.039879083633
• CID: 6252464
• PubChem ID: 83867142
• Update Time: 2025-05-20

5-Bromo-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-7272756
• 1554426-38-8
• 5-bromo-2-methylpyrimidine-4,6-diamine
• 5-Bromo-2-methylpyrimidine-4,6-diamine

• Inchi： 1S/C5H7BrN4/c1-2-9-4(7)3(6)5(8)10-2/h1H3,(H4,7,8,9,10)
• InChI Key： GYXAXBHFGDVFLN-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C)N=C1N

Computed Properties

• Exact Mass: 201.98541g/mol
• Monoisotopic Mass: 201.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-methylpyrimidine-4,6-diamine

5-Bromo-2-methylpyrimidine-4,6-diamine

5-Bromo-2-methylpyrimidine-4,6-diamine (CAS No. 1554426-38-8) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely studied due to their diverse biological activities and potential applications in drug design. The structure of 5-bromo-2-methylpyrimidine-4,6-diamine is characterized by a pyrimidine ring with substituents at positions 2, 4, 5, and 6. Specifically, the 2-position bears a methyl group, the 4 and 6 positions are amino groups (-NH₂), and the 5 position is substituted with a bromine atom.

The synthesis of 5-bromo-2-methylpyrimidine-4,6-diamine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient routes for the preparation of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing microwave-assisted synthesis to streamline the production process. This method not only reduces reaction time but also enhances the overall efficiency of the synthesis pathway.

The unique combination of substituents in 5-bromo-2-methylpyrimidine-4,6-diamine endows it with distinctive chemical properties that make it an attractive candidate for various applications. One of the most promising areas of research involves its potential as a building block in medicinal chemistry. Pyrimidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in drug discovery efforts. Recent studies have highlighted the compound's ability to modulate key cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 5-bromo-2-methylpyrimidine-4,6-diamine has also been explored for its role in materials science. The compound's aromaticity and functional groups make it suitable for use in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A study published in *Chemistry of Materials* demonstrated how this compound can serve as a linker in MOF construction, contributing to the creation of porous materials with potential applications in gas storage and catalysis.

The bromine substituent at position 5 plays a crucial role in determining the compound's reactivity and selectivity. Bromine's electron-withdrawing effect can influence the electronic properties of the pyrimidine ring, making it more susceptible to certain types of chemical transformations. This feature has been exploited in various substitution reactions where precise control over regioselectivity is essential. For example, researchers have utilized this property to develop novel methods for synthesizing substituted pyrimidines with tailored functionalities.

Recent research has also focused on understanding the photophysical properties of 5-bromo-2-methylpyrimidine-4,6-diamine. Studies conducted using UV-vis spectroscopy and fluorescence microscopy have revealed interesting insights into its light-absorbing capabilities and emission characteristics. These properties suggest potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. Furthermore, investigations into its thermal stability under different conditions have provided valuable data for optimizing its use in high-performance materials.

From a toxicological perspective, 5-bromo-2-methylpyrimidine-4,6-diamine has undergone preliminary safety assessments to evaluate its potential risks to human health and the environment. Initial studies indicate that while the compound exhibits biological activity at certain concentrations, further research is required to fully understand its toxicity profile. Regulatory agencies emphasize the importance of conducting comprehensive risk assessments before considering large-scale production or commercialization.

In conclusion, 5-bromo-2-methylpyrimidine-4,6-diamine (CAS No. 1554426-38-8) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers seeking innovative solutions in medicine and materials science. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.